Cas no 2137874-86-1 (4-Methyl-5-(1,2,3,6-tetrahydropyridin-4-yl)furan-2-carboxylic acid)

• Product Name: 4-Methyl-5-(1,2,3,6-tetrahydropyridin-4-yl)furan-2-carboxylic acid
• CAS No: 2137874-86-1
• MF: C₁₁H₁₃NO₃
• MW: 207.225823163986
• CID: 6333513
• PubChem ID: 165455680
• Update Time: 2025-05-19

4-Methyl-5-(1,2,3,6-tetrahydropyridin-4-yl)furan-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-746067
• 4-methyl-5-(1,2,3,6-tetrahydropyridin-4-yl)furan-2-carboxylic acid
• 2137874-86-1
• 4-Methyl-5-(1,2,3,6-tetrahydropyridin-4-yl)furan-2-carboxylic acid

• Inchi： 1S/C11H13NO3/c1-7-6-9(11(13)14)15-10(7)8-2-4-12-5-3-8/h2,6,12H,3-5H2,1H3,(H,13,14)
• InChI Key： DTPWVGCKNQELEI-UHFFFAOYSA-N
• SMILES： O1C(C(=O)O)=CC(C)=C1C1=CCNCC1

Computed Properties

• Exact Mass: 207.08954328g/mol
• Monoisotopic Mass: 207.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.3
• Topological Polar Surface Area: 62.5Ų

Additional information on 4-Methyl-5-(1,2,3,6-tetrahydropyridin-4-yl)furan-2-carboxylic acid

Comprehensive Overview of 4-Methyl-5-(1,2,3,6-tetrahydropyridin-4-yl)furan-2-carboxylic acid (CAS No. 2137874-86-1)

The compound 4-Methyl-5-(1,2,3,6-tetrahydropyridin-4-yl)furan-2-carboxylic acid (CAS No. 2137874-86-1) is a structurally unique molecule that has garnered significant attention in pharmaceutical and biochemical research. Its hybrid structure, combining a furan ring with a tetrahydropyridine moiety, makes it a promising candidate for drug discovery and medicinal chemistry applications. Researchers are particularly interested in its potential as a building block for small-molecule inhibitors and bioactive compounds, given its ability to interact with various biological targets.

In recent years, the demand for heterocyclic compounds like 4-Methyl-5-(1,2,3,6-tetrahydropyridin-4-yl)furan-2-carboxylic acid has surged due to their versatility in drug design. The furan-carboxylic acid segment is known for its role in enhancing solubility and bioavailability, while the tetrahydropyridine group contributes to binding affinity in neurological and metabolic pathways. This dual functionality aligns with current trends in fragment-based drug discovery and multi-target therapeutics, which are hot topics in the pharmaceutical industry.

From a synthetic chemistry perspective, the preparation of CAS No. 2137874-86-1 involves innovative strategies such as catalyzed cross-coupling reactions and microwave-assisted synthesis. These methods are frequently searched by chemists looking for efficient ways to access complex heterocycles. The compound’s stability under physiological conditions also makes it a subject of interest in ADMET studies (Absorption, Distribution, Metabolism, Excretion, and Toxicity), a critical area in preclinical research.

Another key aspect of 4-Methyl-5-(1,2,3,6-tetrahydropyridin-4-yl)furan-2-carboxylic acid is its potential application in central nervous system (CNS) drug development. The tetrahydropyridine scaffold is prevalent in compounds targeting neurotransmitter receptors, which explains its relevance in studies related to neurodegenerative diseases and mood disorders. This connection to CNS research positions the compound as a valuable tool for addressing unmet medical needs.

Environmental and green chemistry considerations are also driving interest in this compound. Researchers are exploring sustainable synthetic routes for CAS No. 2137874-86-1, such as biocatalysis and solvent-free reactions, to minimize waste and energy consumption. These approaches resonate with the growing emphasis on eco-friendly pharmaceutical manufacturing, a topic frequently queried in academic and industrial forums.

In summary, 4-Methyl-5-(1,2,3,6-tetrahydropyridin-4-yl)furan-2-carboxylic acid represents a multifaceted compound with broad applicability in drug discovery, CNS research, and sustainable chemistry. Its structural features and synthetic accessibility make it a focal point for ongoing investigations, particularly in the context of precision medicine and targeted therapies. As the scientific community continues to explore its properties, this compound is poised to play a pivotal role in advancing therapeutic innovations.